Cas no 38068-75-6 (benzyl piperidine-2-carboxylate)

• Product Name: benzyl piperidine-2-carboxylate
• CAS No: 38068-75-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2108554
• PubChem ID: 12436232
• Update Time: 2025-05-19

benzyl piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl piperidine-2-carboxylate
• DA-06294
• SCHEMBL6727374
• benzylpiperidine-2-carboxylate
• G85651
• AKOS010531377
• RSEPHCRIRACQML-UHFFFAOYSA-N
• EN300-122398
• 38068-75-6
• Benzyl pipecolate
• BENZYL (2R)-PIPERIDINE-2-CARBOXYLATE
• CS-0291783

• Inchi： 1S/C13H17NO2/c15-13(12-8-4-5-9-14-12)16-10-11-6-2-1-3-7-11/h1-3,6-7,12,14H,4-5,8-10H2
• InChI Key： RSEPHCRIRACQML-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1CCCCN1)=O

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl piperidine-2-carboxylate

Benzyl Piperidine-2-carboxylate (CAS No. 38068-75-6): A Comprehensive Overview

Benzyl piperidine-2-carboxylate (CAS No. 38068-75-6) is a versatile organic compound with a wide range of applications in pharmaceutical, agrochemical, and material science industries. This ester derivative of piperidine-2-carboxylic acid and benzyl alcohol has garnered significant attention due to its unique structural properties and potential utility in various synthetic pathways. The compound's molecular formula is C13H17NO2, and it features a piperidine ring substituted with a carboxylate group at the 2-position, which is further esterified with a benzyl group.

The growing interest in benzyl piperidine-2-carboxylate derivatives stems from their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by the compound's ability to serve as a building block for pharmaceutical candidates, especially those targeting neurological and cardiovascular disorders. Recent studies have explored its potential in developing novel drug delivery systems, aligning with current trends in personalized medicine and targeted therapy approaches that dominate modern pharmaceutical research.

From a chemical perspective, benzyl 2-piperidinecarboxylate exhibits interesting physicochemical properties that make it valuable for various applications. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its stability under normal conditions and relatively low volatility contribute to its handling advantages in laboratory and industrial settings. These characteristics have made it a subject of interest in green chemistry initiatives, where researchers seek more sustainable synthetic routes and environmentally friendly chemical processes.

The synthesis of piperidine-2-carboxylic acid benzyl ester typically involves the esterification of piperidine-2-carboxylic acid with benzyl alcohol under appropriate reaction conditions. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the current emphasis on atom economy and process intensification in chemical manufacturing. These advancements align with the pharmaceutical industry's push toward more efficient and cost-effective production methods, particularly for intermediate compounds like benzyl piperidine carboxylate.

In material science applications, benzyl piperidine-2-carboxylate CAS 38068-75-6 has shown promise as a precursor for specialized polymers and coatings. Its molecular structure offers opportunities for modification and functionalization, making it attractive for developing advanced materials with tailored properties. This aligns with current research trends focusing on smart materials and functional surfaces, areas that have seen increased investment due to their potential in electronics, biomedical devices, and sustainable packaging solutions.

The analytical characterization of benzyl piperidine-2-carboxylate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical parameters for its various applications. Recent advancements in analytical chemistry have enabled more precise quality control measures, addressing the pharmaceutical industry's growing demand for high-purity intermediates and the material science sector's need for well-characterized building blocks.

Market trends indicate steady growth in demand for piperidine derivatives like benzyl piperidine-2-carboxylate, driven by expanding applications in multiple industries. The compound's versatility as a chemical intermediate positions it well within the broader fine chemicals market, which continues to evolve with technological advancements and shifting regulatory landscapes. Industry analysts note particular interest in Asia-Pacific markets, where pharmaceutical and material science sectors are experiencing rapid expansion.

From a regulatory standpoint, benzyl piperidine-2-carboxylate 38068-75-6 is generally regarded as safe for handling when proper precautions are observed. Material safety data sheets provide comprehensive guidance on storage, handling, and disposal procedures. The compound's regulatory status reflects current industry standards for chemical safety and environmental protection, topics that remain at the forefront of chemical manufacturing discussions worldwide.

Future research directions for benzyl piperidine-2-carboxylate may explore its potential in emerging fields such as biocatalysis and nanotechnology. The compound's structural features make it an interesting candidate for enzyme-mediated transformations and as a component in nanomaterial synthesis. These areas align with global research priorities that emphasize sustainable technologies and innovative material design, suggesting continued relevance for this piperidine derivative in scientific and industrial applications.

In conclusion, benzyl piperidine-2-carboxylate CAS No. 38068-75-6 represents an important chemical entity with diverse applications across multiple industries. Its role as a synthetic intermediate, combined with its unique structural characteristics, ensures ongoing interest from researchers and industrial chemists alike. As scientific understanding progresses and new applications emerge, this compound is likely to maintain its position as a valuable tool in chemical synthesis and material development.